Cas no 557111-85-0 (PYRIDINE, 2-CHLORO-6-[2-(TRIFLUOROMETHYL)PHENYL]-)

• Product Name: PYRIDINE, 2-CHLORO-6-[2-(TRIFLUOROMETHYL)PHENYL]-
• CAS No: 557111-85-0
• MF: C₁₂H₇ClF₃N
• MW: 257.638892412186
• CID: 3518591
• PubChem ID: 11334387
• Update Time: 2025-05-25

PYRIDINE, 2-CHLORO-6-[2-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 2-CHLORO-6-[2-(TRIFLUOROMETHYL)PHENYL]-
• 557111-85-0
• 2-Chloro-6-(2-(trifluoromethyl)phenyl)pyridine
• AKOS014984387

• Inchi： 1S/C12H7ClF3N/c13-11-7-3-6-10(17-11)8-4-1-2-5-9(8)12(14,15)16/h1-7H
• InChI Key： IOXPMXIXLXJNKL-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C2=CC=CC=C2C(F)(F)F)=CC=C1

Computed Properties

• Exact Mass: 257.0219114Da
• Monoisotopic Mass: 257.0219114Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on PYRIDINE, 2-CHLORO-6-[2-(TRIFLUOROMETHYL)PHENYL]-

PYRIDINE, 2-CHLORO-6-[2-(TRIFLUOROMETHYL)PHENYL]

The compound PYRIDINE, 2-CHLORO-6-[2-(TRIFLUOROMETHYL)PHENYL], also identified by the CAS Registry Number 557111-85-0, is a highly specialized organic chemical. This molecule belongs to the class of pyridine derivatives, which are widely recognized for their versatility in various chemical applications. The structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at the 2-position and a trifluoromethylphenyl group at the 6-position. These substituents confer unique electronic and steric properties to the molecule, making it valuable in advanced chemical synthesis and material science.

Recent studies have highlighted the potential of PYRIDINE, 2-CHLORO-6-[2-(TRIFLUOROMETHYL)PHENYL] in the development of novel materials for electronic applications. Researchers have explored its role as a building block in the synthesis of advanced polymers and coordination complexes. The trifluoromethyl group, known for its strong electron-withdrawing effect, enhances the molecule's ability to participate in various chemical reactions, particularly in electrophilic aromatic substitution and nucleophilic aromatic substitution. This makes it an ideal candidate for designing functional materials with tailored electronic properties.

In addition to its role in materials science, PYRIDINE, 2-CHLORO-6-[2-(TRIFLUOROMETHYL)PHENYL] has shown promise in catalytic applications. Its ability to act as a ligand in transition metal complexes has been extensively studied. For instance, recent findings suggest that this compound can stabilize metal centers in catalytic cycles, facilitating efficient transformations in organic synthesis. This property is particularly valuable in the development of green chemistry processes, where the use of hazardous chemicals is minimized.

The synthesis of PYRIDINE, 2-CHLORO-6-[2-(TRIFLUOROMETHYL)PHENYL] involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. The introduction of the trifluoromethylphenyl group typically requires careful control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative routes, such as microwave-assisted synthesis and continuous flow chemistry, to optimize the production process and reduce environmental impact.

From an environmental perspective, understanding the fate and behavior of PYRIDINE, 2-CHLORO-6-[2-(TRIFLUOROMETHYL)PHENYL] in various ecosystems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to assess its long-term persistence and potential toxicity to aquatic organisms.

In conclusion, PYRIDINE, 2-CHLORO-6-[2-(TRIFLUOROMETHYL)PHENYL] (CAS No: 557111-85-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a key building block in materials science, catalysis, and organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing modern chemistry.